Cas no 172369-18-5 (Benzamide, N,3,5-trimethyl- (9CI))
172369-18-5 structure
Product Name:Benzamide, N,3,5-trimethyl- (9CI)
CAS No:172369-18-5
MF:C10H13NO
MW:163.216322660446
CID:1022589
PubChem ID:912562
Update Time:2025-04-20
Benzamide, N,3,5-trimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N,3,5-trimethyl- (9CI)
- N,3,5-trimethylbenzamide
- CS-0293896
- AKOS008933412
- DTXSID70358742
- SCHEMBL1003295
- 172369-18-5
- Z32016578
-
- Inchi： 1S/C10H13NO/c1-7-4-8(2)6-9(5-7)10(12)11-3/h4-6H,1-3H3,(H,11,12)
- InChI Key： OUVOUFRXCCSSDT-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C)C=C(C)C=1)NC
Computed Properties
- Exact Mass: 163.09979
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Benzamide, N,3,5-trimethyl- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00AUV7-250mg |
Benzamide, N,3,5-trimethyl- (9CI) |
172369-18-5 | 250mg |
$115.00 | 2025-02-25 | ||
| 1PlusChem | 1P00AUV7-1g |
Benzamide, N,3,5-trimethyl- (9CI) |
172369-18-5 | 1g |
$204.00 | 2025-02-25 | ||
| 1PlusChem | 1P00AUV7-5g |
Benzamide, N,3,5-trimethyl- (9CI) |
172369-18-5 | 5g |
$761.00 | 2025-02-25 | ||
| 1PlusChem | 1P00AUV7-25g |
Benzamide, N,3,5-trimethyl- (9CI) |
172369-18-5 | 25g |
$2233.00 | 2025-02-25 | ||
| A2B Chem LLC | AF05763-250mg |
Benzamide, N,3,5-trimethyl- (9CI) |
172369-18-5 | 250mg |
$80.00 | 2024-04-20 | ||
| A2B Chem LLC | AF05763-1g |
Benzamide, N,3,5-trimethyl- (9CI) |
172369-18-5 | 1g |
$160.00 | 2024-04-20 | ||
| A2B Chem LLC | AF05763-5g |
Benzamide, N,3,5-trimethyl- (9CI) |
172369-18-5 | 5g |
$640.00 | 2024-04-20 | ||
| A2B Chem LLC | AF05763-25g |
Benzamide, N,3,5-trimethyl- (9CI) |
172369-18-5 | 25g |
$1920.00 | 2024-04-20 |
Benzamide, N,3,5-trimethyl- (9CI) Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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